Cas no 98611-83-7 (3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid)
98611-83-7 structure
Product Name:3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid
CAS No:98611-83-7
MF:C7H10O4
MW:158.151902675629
CID:1990564
PubChem ID:179094
Update Time:2025-04-21
3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid
- DTXSID00913161
- 3-[(2S)-5-oxooxolan-2-yl]propanoic acid
- 98611-83-7
- 3-(5-oxooxolan-2-yl)propanoic acid
- 2-Furanpropanoic acid, tetrahydro-5-oxo-, (S)-
- (S)-3-(5-Oxotetrahydrofuran-2-yl)propanoic acid
-
- Inchi: 1S/C7H10O4/c8-6(9)3-1-5-2-4-7(10)11-5/h5H,1-4H2,(H,8,9)/t5-/m0/s1
- InChI Key: JZFPIISPMJRMLD-YFKPBYRVSA-N
- SMILES: O1C(CC[C@@H]1CCC(=O)O)=O
Computed Properties
- Exact Mass: 158.05790880Da
- Monoisotopic Mass: 158.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.6Ų
3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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